Tert-butyl 3-amino-5-chloro-2-fluorobenzoate
Overview
Description
Tert-butyl 3-amino-5-chloro-2-fluorobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is a derivative of benzoic acid and is also known as Boc-3-amino-5-chloro-2-fluorobenzoic acid.
Mechanism of Action
The mechanism of action of tert-butyl 3-amino-5-chloro-2-fluorobenzoate is not fully understood. However, it has been suggested that the compound may work by inhibiting certain enzymes involved in the growth and proliferation of cancer cells. It has also been suggested that the compound may work by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
Tert-butyl 3-amino-5-chloro-2-fluorobenzoate has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, it has also been found to reduce inflammation in various animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of tert-butyl 3-amino-5-chloro-2-fluorobenzoate is its potential as a drug candidate for the treatment of cancer and inflammation. Additionally, it is relatively easy to synthesize and purify, making it a useful compound for laboratory experiments. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of tert-butyl 3-amino-5-chloro-2-fluorobenzoate. One potential direction is the development of new drugs based on this compound for the treatment of cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential targets for drug development. Furthermore, studies are needed to evaluate the toxicity and safety of this compound in humans, which will be crucial for its potential use as a drug candidate.
Synthesis Methods
The synthesis of tert-butyl 3-amino-5-chloro-2-fluorobenzoate involves the reaction of 3-amino-5-chloro-2-fluorobenzoic acid with tert-butyl chloroformate. The reaction takes place in the presence of a base such as triethylamine or pyridine. The resulting compound is then purified using column chromatography to obtain pure tert-butyl 3-amino-5-chloro-2-fluorobenzoate.
Scientific Research Applications
Tert-butyl 3-amino-5-chloro-2-fluorobenzoate has been extensively studied for its potential applications in various fields. One of the major applications of this compound is in the development of new drugs. It has been found to exhibit anticancer properties and has been studied as a potential drug candidate for the treatment of cancer. Additionally, it has also been studied for its potential use as an anti-inflammatory agent.
properties
IUPAC Name |
tert-butyl 3-amino-5-chloro-2-fluorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClFNO2/c1-11(2,3)16-10(15)7-4-6(12)5-8(14)9(7)13/h4-5H,14H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFMTZQOJUHIYKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C(=CC(=C1)Cl)N)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-amino-5-chloro-2-fluorobenzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide](/img/structure/B2560372.png)
![3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-6-chloro-2H-chromen-2-one](/img/structure/B2560375.png)
![N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide](/img/structure/B2560376.png)
![2-fluoro-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide](/img/structure/B2560381.png)
![2-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one](/img/structure/B2560386.png)
